Ethyl 5,6,7,8-tetrahydro-3-isoquinolinecarboxylate
Cat. No. B8364805
M. Wt: 205.25 g/mol
InChI Key: OWFSKQHTRMWGKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08389524B2
Procedure details
A solution of ethyl 5,6,7,8-tetrahydro-3-isoquinolinecarboxylate (1.27 g, 6.19 mmol) in THF (50 ml) at −78° C. under argon was treated with LiAlH4 (1M solution in THF, 6.19 ml, 6.19 mmol) and allowed warm to rt. After 10 min at rt, water (1 ml), 2M aq NaOH (1 ml) and water (1 ml) were sequentially added and the mixture stirred at rt for 0.5 h. The mixture was then filtered through a short pad of Kieselguhr, eluting with THF (50 ml), organic extracts were then evaporated, chromatographed (0-20% methanol/DCM) to give product as an orange oil (0.572 g, 57%).
Quantity
1.27 g
Type
reactant
Reaction Step One
Name
Yield
57%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[CH:4]=[C:3]([C:11](OCC)=[O:12])[N:2]=1.[H-].[H-].[H-].[H-].[Li+].[Al+3].O.[OH-].[Na+]>C1COCC1>[CH:1]1[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[CH:4]=[C:3]([CH2:11][OH:12])[N:2]=1 |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
1.27 g
|
|
Type
|
reactant
|
|
Smiles
|
C1=NC(=CC=2CCCCC12)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
6.19 mL
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[H-].[H-].[H-].[Li+].[Al+3]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture stirred at rt for 0.5 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The mixture was then filtered through a short pad of Kieselguhr
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with THF (50 ml), organic extracts
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
were then evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
chromatographed (0-20% methanol/DCM)
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1=NC(=CC=2CCCCC12)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.572 g | |
| YIELD: PERCENTYIELD | 57% | |
| YIELD: CALCULATEDPERCENTYIELD | 56.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
